![molecular formula C10H18LiNO2 B2482510 Lithium;6-tert-butylpiperidine-3-carboxylate CAS No. 2413899-24-6](/img/structure/B2482510.png)
Lithium;6-tert-butylpiperidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Lithium;6-tert-butylpiperidine-3-carboxylate, also known as LiTBuPN, is a chemical compound that has gained significant attention in scientific research. It is a derivative of piperidine, a cyclic organic compound commonly used in the synthesis of various drugs and chemicals. LiTBuPN has been found to have unique properties that make it useful in a wide range of applications, particularly in the field of organic chemistry.
Scientific Research Applications
Piperidine Derivatives in Drug Design
Piperidines, including 6-tert-butylpiperidine-3-carboxylate, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Synthesis of Various Piperidine Derivatives
Recent scientific literature has discussed intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . Lithium;6-tert-butylpiperidine-3-carboxylate could potentially be used in these syntheses.
Biological Evaluation of Potential Drugs
The pharmaceutical applications of synthetic and natural piperidines, including Lithium;6-tert-butylpiperidine-3-carboxylate, have been covered in recent research . This includes the discovery and biological evaluation of potential drugs containing the piperidine moiety .
Membrane Technology
Research has explored the effect of oil phase solvent on the magnesium-lithium separation performance of composite nanofiltration membranes . Lithium;6-tert-butylpiperidine-3-carboxylate could potentially be used in similar applications.
properties
IUPAC Name |
lithium;6-tert-butylpiperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2.Li/c1-10(2,3)8-5-4-7(6-11-8)9(12)13;/h7-8,11H,4-6H2,1-3H3,(H,12,13);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSXJJQXUQOVZBL-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CC(C)(C)C1CCC(CN1)C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18LiNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.